Cas no 400648-74-0 (3-Trifluoromethyl-5-nitrophenylacetic acid ethyl ester)

3-Trifluoromethyl-5-nitrophenylacetic acid ethyl ester is a fluorinated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. Its trifluoromethyl and nitro substituents enhance electrophilic reactivity, making it valuable for nucleophilic aromatic substitution and cross-coupling reactions. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in the development of agrochemicals and bioactive molecules due to its electron-withdrawing properties, which influence metabolic stability and binding affinity. High purity grades ensure consistent performance in research and industrial applications. Its structural features also support derivatization for further functionalization in medicinal chemistry.

3-Trifluoromethyl-5-nitrophenylacetic acid ethyl ester structure

400648-74-0 structure

Product Name:3-Trifluoromethyl-5-nitrophenylacetic acid ethyl ester

CAS No:400648-74-0

MF:C₁₁H₁₀F₃NO₄

MW:277.196613788605

MDL:MFCD28682092

CID:2631492

PubChem ID:69307712

Update Time:2025-05-28

3-Trifluoromethyl-5-nitrophenylacetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 400648-74-0
- 3-Nitro-5-(trifluoromethyl)phenylacetic acid ethyl ester
- 3-trifluoromethyl-5-nitrophenylacetic acid ethyl ester
- MFCD28682092
- ethyl 2-[3-nitro-5-(trifluoromethyl)phenyl]acetate
- SCHEMBL5092006
- Ethyl 3-nitro-5-(trifluoromethyl)phenylacetate
- NCKUMOXSGSLMRQ-UHFFFAOYSA-N
- 3-Trifluoromethyl-5-nitrophenylacetic acid ethyl ester
- MDL： MFCD28682092
- Inchi： 1S/C11H10F3NO4/c1-2-19-10(16)5-7-3-8(11(12,13)14)6-9(4-7)15(17)18/h3-4,6H,2,5H2,1H3
- InChI Key： NCKUMOXSGSLMRQ-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=CC(=C1)CC(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 277.05619229Da
Monoisotopic Mass: 277.05619229Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 72.1Å²

3-Trifluoromethyl-5-nitrophenylacetic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB278705-1 g	3-Nitro-5-(trifluoromethyl)phenylacetic acid ethyl ester; .	400648-74-0	1g	€494.50	2023-06-22
abcr	AB278705-5 g	3-Nitro-5-(trifluoromethyl)phenylacetic acid ethyl ester; .	400648-74-0	5g	€1367.50	2023-06-22
abcr	AB278705-1g	3-Nitro-5-(trifluoromethyl)phenylacetic acid ethyl ester; .	400648-74-0	1g	€494.50	2025-02-21
abcr	AB278705-5g	3-Nitro-5-(trifluoromethyl)phenylacetic acid ethyl ester; .	400648-74-0	5g	€1367.50	2025-02-21